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Abstract

This technical guide provides a comprehensive overview of the stability and recommended
storage conditions for Oxolan-3-yl methanesulfonate (tetrahydrofuran-3-yl
methanesulfonate). Due to the limited availability of specific stability data for this compound in
publicly accessible literature, this document leverages established principles of sulfonate ester
chemistry, data from analogous structures, and general best practices for the handling of
reactive chemical intermediates. The information herein is intended to guide researchers and
drug development professionals in ensuring the integrity and purity of Oxolan-3-yl
methanesulfonate during storage and handling. This guide covers key aspects of its stability
profile, including susceptibility to hydrolysis and thermal decomposition, and provides detailed
recommendations for optimal storage.

Introduction

Oxolan-3-yl methanesulfonate is a key intermediate in various synthetic organic chemistry
applications, particularly in the pharmaceutical industry. As a sulfonate ester, its reactivity is
crucial for its utility in introducing the oxolanyl moiety. However, this inherent reactivity also
makes it susceptible to degradation under suboptimal conditions. Understanding the stability of
this compound is paramount for ensuring reproducible experimental outcomes, maintaining
purity standards, and ensuring the safety and efficacy of downstream products. This guide aims
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to provide a thorough understanding of the factors influencing the stability of Oxolan-3-yl
methanesulfonate and to offer practical guidance on its storage and handling.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Oxolan-3-yl methanesulfonate is
presented in Table 1.

Table 1. Chemical and Physical Properties of Oxolan-3-yl Methanesulfonate

Property Value

CAS Number 156380-34-6

Molecular Formula CsH1004S

Molecular Weight 166.19 g/mol

Appearance Typically a colorless to pale yellow oil or solid
Boiling Point Not readily available

Melting Point Not readily available

- Soluble in many organic solvents (e.g.,
Solubility ]
dichloromethane, ethyl acetate)

Stability Profile

The stability of Oxolan-3-yl methanesulfonate is primarily influenced by its susceptibility to
hydrolysis and thermal decomposition. As a methanesulfonate ester, it is a good leaving group,
making the molecule prone to nucleophilic attack.

Hydrolytic Stability
Sulfonate esters are known to undergo hydrolysis, with the rate being significantly dependent

on pH and temperature.

» Acidic Conditions: While many sulfonate esters exhibit relative stability under moderately
acidic conditions, strong acids and elevated temperatures can catalyze hydrolysis.
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e Neutral Conditions: In neutral aqueous solutions, hydrolysis is generally slow at ambient
temperatures but can be accelerated by heat.

» Alkaline Conditions: Oxolan-3-yl methanesulfonate is expected to be highly susceptible to
hydrolysis under basic conditions. The hydroxide ion is a potent nucleophile that can readily
attack the sulfur atom or the carbon atom of the oxolane ring, leading to cleavage of the
ester bond. Studies on other sulfonate esters have demonstrated a direct correlation
between the rate of hydrolysis and the concentration of hydroxide ions.

The primary degradation pathway via hydrolysis is anticipated to yield tetrahydrofuran-3-ol and
methanesulfonic acid.

Thermal Stability

Elevated temperatures can promote the decomposition of Oxolan-3-yl methanesulfonate.
The decomposition pathways may be complex and could involve elimination reactions or
rearrangements, in addition to hydrolysis if water is present. While specific thermal
decomposition data for this compound is not available, it is prudent to assume that prolonged
exposure to high temperatures will lead to a decrease in purity. For analogous sulfonate esters,
lower temperatures are consistently recommended to minimize degradation.

Chemical Compatibility

Oxolan-3-yl methanesulfonate should be considered incompatible with the following classes
of reagents:

e Strong Acids and Bases: As discussed, these will catalyze its decomposition.

» Strong Nucleophiles: Reagents such as amines, thiols, and alkoxides will readily react with
the compound, displacing the methanesulfonate group.

e Strong Oxidizing Agents: These may lead to undesired side reactions and degradation of the
molecule.

It is crucial to avoid storing Oxolan-3-yl methanesulfonate in proximity to these reactive
substances.
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Recommended Storage Conditions

To maintain the purity and integrity of Oxolan-3-yl methanesulfonate, the following storage

conditions are recommended. These are summarized in Table 2.

Table 2: Recommended Storage Conditions for Oxolan-3-yl Methanesulfonate

Parameter Recommended Condition Rationale
To minimize thermal
] decomposition and slow down
Temperature 2-8°C (Refrigerated) ] ]
potential hydrolytic
degradation.
To prevent moisture ingress
Atmosphere Inert (e.g., Argon or Nitrogen) and potential oxidative
degradation.
) Tightly sealed, amber glass To protect from moisture and
Container ) )
vial or bottle light.
Moisture Store in a dry environment To prevent hydrolysis.
H Avoid contact with acidic or To prevent catalyzed
p

basic substances

decomposition.

Experimental Protocols for Stability Assessment

For researchers needing to generate specific stability data for Oxolan-3-yl methanesulfonate,

the following experimental protocols are suggested.

Accelerated Stability Study (Thermal Stress)

o Sample Preparation: Aliquot pure Oxolan-3-yl methanesulfonate into several tightly sealed

vials under an inert atmosphere.

o Storage: Place the vials in temperature-controlled chambers at a minimum of three different
elevated temperatures (e.g., 25°C, 40°C, and 60°C).
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Time Points: At specified time intervals (e.g., 0, 1, 2, 4, and 8 weeks), remove one vial from
each temperature chamber.

Analysis: Analyze the purity of the sample using a validated analytical method, such as High-
Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometric (MS) detection,
or Gas Chromatography-Mass Spectrometry (GC-MS).

Data Evaluation: Plot the percentage of remaining Oxolan-3-yl methanesulfonate against
time for each temperature. This data can be used to determine the degradation kinetics and
estimate the shelf-life at recommended storage temperatures using the Arrhenius equation.

Hydrolytic Stability Study (pH Stress)

Buffer Preparation: Prepare a series of buffers at different pH values (e.g., pH 2, 4, 7, 9, and
12).

Sample Preparation: Dissolve a known concentration of Oxolan-3-yl methanesulfonate in
each buffer solution in separate, sealed containers.

Incubation: Incubate the solutions at a constant, controlled temperature (e.g., 25°C or 40°C).

Time Points: At various time points, take an aliquot from each solution.

Analysis: Immediately analyze the concentration of the remaining Oxolan-3-yl
methanesulfonate using a suitable analytical method (e.g., HPLC-UV/MS).

Data Evaluation: Determine the rate of degradation at each pH to understand the pH-rate
profile of hydrolysis.

Visualization of Degradation Pathway

The primary anticipated degradation pathway for Oxolan-3-yl methanesulfonate in the

presence of water is hydrolysis. This can be visualized as a simple chemical transformation.

TG —— Oxolan-3-yl Hydrolysis : Tetrahydrofuran-3-ol +
2 methanesulfonate Methanesulfonic Acid

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b186733?utm_src=pdf-body
https://www.benchchem.com/product/b186733?utm_src=pdf-body
https://www.benchchem.com/product/b186733?utm_src=pdf-body
https://www.benchchem.com/product/b186733?utm_src=pdf-body
https://www.benchchem.com/product/b186733?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

» To cite this document: BenchChem. [Oxolan-3-yl Methanesulfonate: A Technical Guide to
Stability and Storage]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b186733#oxolan-3-yl-methanesulfonate-stability-and-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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